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Compound of Interest

Compound Name: Disperse yellow 241

Cat. No.: B1582767 Get Quote

For researchers and professionals in drug development and material science, the photostability

of colorants is a critical parameter. In applications demanding high lightfastness, such as in the

formulation of light-sensitive drug carriers or for textiles subjected to prolonged sun exposure,

the selection of a robust disperse dye is paramount. This guide provides a comparative

analysis of Disperse Yellow 241 and its high-performance alternatives, supported by

quantitative data and detailed experimental protocols.

Disperse Yellow 241, a single azo dye, is recognized for its good lightfastness, typically rated

at 6-7 on the Blue Wool Scale. This makes it a solid performer for many applications. However,

for uses requiring exceptional durability against photodegradation, several alternatives offer

equivalent or superior performance. This guide explores a selection of these alternatives,

focusing on their lightfastness properties as determined by the internationally recognized ISO

105-B02 standard.

Comparative Analysis of Lightfastness
The selection of an appropriate disperse dye hinges on its ability to resist fading upon exposure

to light. The following table summarizes the lightfastness ratings of Disperse Yellow 241 and

several alternative yellow disperse dyes. The ratings are based on the Blue Wool Scale, where

a rating of 1 indicates very poor lightfastness and 8 signifies excellent lightfastness.
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Dye Name (C.I.
Name)

CAS Number Chemical Class
Lightfastness
Rating (ISO 105-
B02)

Disperse Yellow 241 83249-52-9 Single Azo 6-7

Disperse Yellow 54 12223-85-7 Quinoline 6-7[1]

Disperse Yellow 64 10319-14-9 Quinoline 6-7[2]

Disperse Yellow 114 61968-66-9 Pyridinone 6-7[3][4]

Disperse Yellow 211 86836-02-4 Single Azo 6-7[5][6]

Disperse Yellow 163 67923-43-7 Single Azo 7[7][8]

Disperse Yellow 82 12239-58-6 Coumarin

4-5 (Note: Some

sources indicate poor

lightfastness)[9][10]

[11]

Key Observations:

Several alternatives, including Disperse Yellow 54, Disperse Yellow 64, Disperse Yellow 114,

and Disperse Yellow 211, offer a lightfastness rating of 6-7, which is comparable to that of

Disperse Yellow 241.

C.I. Disperse Yellow 163 stands out with a superior lightfastness rating of 7, making it a

prime candidate for applications where maximum photostability is critical.

While C.I. Disperse Yellow 82 is a fluorescent dye, its lightfastness is notably lower than the

other alternatives, with reported ratings in the 4-5 range, and some sources even describe it

as having poor lightfastness[9][10][11]. This makes it unsuitable for high lightfastness

applications.

Experimental Protocol: Lightfastness Testing
The data presented in this guide is based on the standardized test method ISO 105-B02, which

evaluates the resistance of textile colorants to artificial light.
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Principle:

The ISO 105-B02 test method determines the color fastness of textiles to an artificial light

source that simulates natural daylight (D65). This is achieved by exposing a test specimen to a

xenon arc lamp under controlled conditions, alongside a set of Blue Wool standards with known

lightfastness ratings. The change in color of the test specimen is then compared to the fading

of the Blue Wool standards to determine its lightfastness rating.

Apparatus:

Xenon arc lamp apparatus

Blue Wool standards (rated 1 to 8)

Opaque masks

Grey scale for assessing color change

Procedure:

Specimen Preparation: A sample of the dyed textile is prepared to the specified dimensions.

Mounting: The test specimen and a set of Blue Wool standards are mounted in holders. A

portion of each is covered with an opaque mask to serve as an unexposed reference.

Exposure: The mounted specimens and standards are placed in the xenon arc apparatus

and exposed to the artificial light source under controlled conditions of temperature and

humidity.

Evaluation: The exposure is continued until a specified degree of fading is observed on the

test specimen or the Blue Wool standards.

Rating: The lightfastness of the test specimen is assessed by comparing the contrast

between its exposed and unexposed parts with the contrast exhibited by the Blue Wool

standards. The rating corresponds to the Blue Wool standard that shows a similar degree of

fading.
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Logical Relationship: Factors Influencing Disperse
Dye Lightfastness
The photostability of a disperse dye is not an intrinsic property of the chromophore alone but is

significantly influenced by the substrate to which it is applied and the surrounding environment.

The following diagram illustrates the key relationships influencing the lightfastness of disperse

dyes on a synthetic fiber like polyester.

Factors Influencing Disperse Dye Lightfastness

Disperse Dye
(Chemical Structure)
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(e.g., Polyester)

Dye-Fiber Interactions
(Van der Waals forces)

Overall Lightfastness

Photochemical Stability
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Environmental Factors

UV Radiation, Humidity, Temperature

Click to download full resolution via product page

Caption: Interplay of factors affecting dye photostability.

Conclusion
While Disperse Yellow 241 is a reliable choice for many applications requiring good

lightfastness, several alternatives offer comparable or even superior performance. For

applications demanding the highest level of photostability, C.I. Disperse Yellow 163 emerges as

a strong contender with a lightfastness rating of 7. The selection of the optimal dye should

always be guided by rigorous testing based on standardized protocols like ISO 105-B02,
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considering the specific substrate and environmental conditions of the end-use application.

This comparative guide serves as a foundational resource for researchers and professionals to

make informed decisions in the selection of high-performance disperse dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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